Ethyl 6-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate

• IUPAC Name: ethyl 6-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate
• InChI: InChI=1S/C10H15NO3/c1-2-14-10(13)11-5-7-3-8(6-11)9(12)4-7/h7-8H,2-6H2,1H3
• InChI Key: YMCVBSNHYFZDOU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CC2CC(C1)C(=O)C2
• Molecular Formula: C10H15NO3
• DSSTOX Substance ID: DTXSID30693363
• Molecular Weight: 197.23 g/mol
• CAS No.: 850991-53-6

Description

Ethyl 6-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate is a chemical compound that has been used in the synthesis of tropane alkaloids. It is a liquid in its technical grade.

Synthesis Analysis

The synthesis of this compound is part of the broader field of research directed towards the preparation of the 8-azabicyclo[3.2.1]octane scaffold, which is the central core of the family of tropane alkaloids. This research has attracted attention from many research groups worldwide.

Molecular Structure Analysis

This compound ethylene ketal contains a total of 38 bonds; 19 non-H bonds, 1 multiple bond, 3 rotatable bonds, 1 double bond, 2 five-membered rings, 1 six-membered ring, 1 seven-membered ring, 1 ketone (aliphatic), 1 tertiary amine (aliphatic), and 3 ethers (aliphatic).

Chemical Reactions Analysis

The chemical reactions involving this compound are part of the enantioselective construction of the 8-azabicyclo[3.2.1]octane scaffold. This process involves the stereochemical control achieved directly in the same transformation that generates the 8-azabicyclo[3.2.1]octane architecture.

Physical and Chemical Properties Analysis

This compound is a liquid in its technical grade. Its molecular weight is 241.28356 g/mol.

Scientific Research Applications

Structural and Mechanistic Studies

Structural studies of azabicyclo[3.2.1]octane derivatives have provided insights into their molecular conformations using various spectroscopic techniques, including IR and NMR spectroscopy, and X-ray diffraction. For example, ethyl 3-hydroxy-1-azabicyclo[2.2.2]octane-3-carboxylate has been synthesized and studied, revealing detailed structural information through these methods (Arias-Pérez et al., 2003). Additionally, ultrasonic synthesis techniques have facilitated the creation of complex molecules, including azabicyclo derivatives, which are characterized by their spectral data and quantum chemical calculations to understand the reaction mechanisms and regioselectivity of these syntheses (Aboelnaga et al., 2016).

Synthesis of Constrained Dipeptide Isosteres

Azabicyclo[3.2.1]octane derivatives have been explored as conformationally constrained dipeptide isosteres, demonstrating their potential in peptide chemistry and drug design. These compounds, synthesized from tartaric acid and amino acids, offer a novel class of building blocks for medicinal chemistry, showcasing their versatility and application in synthesizing complex molecular architectures (Guarna et al., 1999).

Exploration in Organic Synthesis and Medicinal Chemistry

The synthetic versatility of azabicyclo[3.2.1]octane derivatives extends to their use in creating various bioactive molecules and potential drug candidates. For instance, synthesis strategies involving ethyl 4-oxoalkanoates have led to the formation of bicyclic lactams and heterocycles, useful in developing new therapeutic agents. These methodologies not only highlight the synthetic utility of these compounds but also contribute to the broader field of organic synthesis and drug discovery (Wedler et al., 1992).

Safety and Hazards

The specific safety and hazards information for Ethyl 6-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate is not available in the search results. It is always recommended to refer to the Material Safety Data Sheet (MSDS) for detailed safety and handling information.

Synthesis routes and methods

Procedure details

A 2% solution of aqueous sulfuric acid (100 ml) was added to ethyl 6-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate ethylene ketal (6.72 g, 27.9 mmol) and the mixture was allowed to stir for 1 h. The mixture was then extracted with ethyl acetate (2×100 ml). The combined organic layers were dried over potassium carbonate, filtered, concentrated by rotary evaporation, and then distilled on a Kugelrohr apparatus (0.2 mm Hg, 132-162° C.) to yield a clear colorless oil (3.49 g, 64%).